Vouacapenic acid
Overview
Description
Vouacapenic acid is a natural product found in Dipteryx odorata and Harrisonia perforata with data available.
Scientific Research Applications
Diterpenoids from Amazonian Crude Drug of Fabaceae
Research has identified vouacapenic acid in the Amazonian crude drug "Acapu," derived from the wood of Vouacapoua americana. This study provides valuable insights into the phytochemistry of this region's medicinal plants (Kido, Taniguchi, & Baba, 2003).
Chemical and Biological Evaluation of Amazonian Medicinal Plant Vouacapoua Americana
A comprehensive evaluation of the Vouacapoua americana plant, which includes this compound, revealed significant effects against Methicillin-resistant Staphylococcus aureus and Enterococcus faecium. This highlights the potential pharmacological applications of this compound (Çiçek et al., 2022).
Diterpenoids from Caesalpinia Pulcherrima
The study of Caesalpinia pulcherrima roots identified various furanoditerpenoids, including this compound. These findings add to the knowledge of the chemical composition of this plant, which may have implications in medicinal research (McPherson et al., 1985).
Cytotoxic, Anti-inflammatory, and Leishmanicidal Activities of Diterpenes from Caesalpinia Pulcherrima
Research on Caesalpinia pulcherrima roots, which include this compound, demonstrated notable cytotoxic, anti-inflammatory, and leishmanicidal activities. This suggests potential therapeutic applications for this compound in treating various diseases (Erharuyi et al., 2016).
Possible Participation of Endogenous Opioid Peptides in Analgesia Induced by Vouacapan
A study investigating the effects of vouacapan, related to this compound, suggests the involvement of endogenous opioid peptides in its analgesic mechanism. This indicates potential applications in pain management (Duarte, Ferreira-Alves, & Nakamura-Craig, 1992).
Properties
CAS No. |
19941-59-4 |
|---|---|
Molecular Formula |
C20H28O3 |
Molecular Weight |
316.441 |
IUPAC Name |
(4S,4aR,6aS,7R,11aS,11bR)-4,7,11b-trimethyl-1,2,3,4a,5,6,6a,7,11,11a-decahydronaphtho[2,1-f][1]benzofuran-4-carboxylic acid |
InChI |
InChI=1S/C20H28O3/c1-12-13-5-6-17-19(2,8-4-9-20(17,3)18(21)22)15(13)11-16-14(12)7-10-23-16/h7,10,12-13,15,17H,4-6,8-9,11H2,1-3H3,(H,21,22)/t12-,13+,15+,17-,19-,20+/m1/s1 |
InChI Key |
CGLTYYYFMFIPDN-FGPOBWDPSA-N |
SMILES |
CC1C2CCC3C(C2CC4=C1C=CO4)(CCCC3(C)C(=O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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